3-fluoro-3-(fluoromethyl)piperidine hydrochloride
Overview
Description
3-Fluoro-3-(fluoromethyl)piperidine hydrochloride (3F3FMHP) is an organofluorine compound that has been used in a variety of scientific research applications. This compound has a variety of biochemical and physiological effects and has been used in laboratory experiments to study the effects of organofluorine compounds on biological systems.
Scientific Research Applications
3-fluoro-3-(fluoromethyl)piperidine hydrochloride has been used in a variety of scientific research applications. It has been used as a model compound to study the effects of organofluorine compounds on biological systems. It has also been used to study the effects of organofluorine compounds on the structure and function of proteins and enzymes, and to study the effects of organofluorine compounds on the metabolism of cells.
Mechanism of Action
The mechanism of action of 3-fluoro-3-(fluoromethyl)piperidine hydrochloride is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of cells. It is also believed to interact with proteins and enzymes, altering their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-fluoro-3-(fluoromethyl)piperidine hydrochloride are not yet fully understood. However, it is believed to have an inhibitory effect on enzymes involved in the metabolism of cells. It is also believed to interact with proteins and enzymes, altering their structure and function. It has also been shown to have an effect on the expression of certain genes and proteins.
Advantages and Limitations for Lab Experiments
The advantages of using 3-fluoro-3-(fluoromethyl)piperidine hydrochloride in laboratory experiments include its ease of synthesis, its relatively low cost, and its ability to interact with proteins and enzymes. Its limitations include its potential toxicity, its lack of specificity, and its potential to cause side effects.
Future Directions
For the use of 3-fluoro-3-(fluoromethyl)piperidine hydrochloride in scientific research include further studies on the mechanism of action, the biochemical and physiological effects, and the potential toxicity. Other areas of research include the development of new synthetic methods and the exploration of new applications.
Synthesis Methods
3-fluoro-3-(fluoromethyl)piperidine hydrochloride can be synthesized from the reaction of 3-fluoro-3-methylpiperidine with hydrochloric acid. The reaction is carried out in an aqueous solution of hydrochloric acid at room temperature. The reaction is complete in about 30 minutes and yields a white solid. The solid is then filtered and washed with water to remove any unreacted acid. The product is then dried and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-3-(fluoromethyl)piperidine hydrochloride involves the reaction of 3-(fluoromethyl)piperidine with hydrogen fluoride gas in the presence of a catalyst to form 3-fluoro-3-(fluoromethyl)piperidine. This intermediate is then reacted with hydrochloric acid to form the final product, 3-fluoro-3-(fluoromethyl)piperidine hydrochloride.", "Starting Materials": [ "3-(fluoromethyl)piperidine", "Hydrogen fluoride gas", "Catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: React 3-(fluoromethyl)piperidine with hydrogen fluoride gas in the presence of a catalyst to form 3-fluoro-3-(fluoromethyl)piperidine intermediate.", "Step 2: React the intermediate with hydrochloric acid to form 3-fluoro-3-(fluoromethyl)piperidine hydrochloride." ] } | |
CAS RN |
2306271-69-0 |
Product Name |
3-fluoro-3-(fluoromethyl)piperidine hydrochloride |
Molecular Formula |
C6H12ClF2N |
Molecular Weight |
171.6 |
Purity |
95 |
Origin of Product |
United States |
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